Cas no 2171645-41-1 (1-(3-aminothiolan-3-yl)-4-methylcycloheptan-1-ol)

• Product Name: 1-(3-aminothiolan-3-yl)-4-methylcycloheptan-1-ol
• CAS No: 2171645-41-1
• MF: C₁₂H₂₃NOS
• MW: 229.382122278214
• CID: 6449115
• PubChem ID: 165747970
• Update Time: 2025-07-09

1-(3-aminothiolan-3-yl)-4-methylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminothiolan-3-yl)-4-methylcycloheptan-1-ol
• 2171645-41-1
• EN300-1647446

• Inchi： 1S/C12H23NOS/c1-10-3-2-5-12(14,6-4-10)11(13)7-8-15-9-11/h10,14H,2-9,13H2,1H3
• InChI Key： UVHJQTJUCABRMA-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(CCCC(C)CC1)O)N

Computed Properties

• Exact Mass: 229.15003553g/mol
• Monoisotopic Mass: 229.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.6Ų

Additional information on 1-(3-aminothiolan-3-yl)-4-methylcycloheptan-1-ol

Professional Introduction to Compound with CAS No. 2171645-41-1 and Product Name: 1-(3-aminothiolan-3-yl)-4-methylcycloheptan-1-ol

The compound identified by the CAS number 2171645-41-1 and the product name 1-(3-aminothiolan-3-yl)-4-methylcycloheptan-1-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of 1-(3-aminothiolan-3-yl)-4-methylcycloheptan-1-ol incorporates a cycloheptane ring substituted with a thiolane moiety, which is linked to an amino group. This configuration suggests a high degree of reactivity and versatility, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel scaffolds that can modulate biological pathways with high specificity. The presence of both amino and thiol groups in 1-(3-aminothiolan-3-yl)-4-methylcycloheptan-1-ol allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. This compound has been studied for its potential role in inhibiting enzymes involved in inflammatory responses, making it a candidate for therapeutic agents targeting chronic inflammatory diseases.

One of the most compelling aspects of 1-(3-aminothiolan-3-yl)-4-methylcycloheptan-1-ol is its ability to interact with biological targets through multiple mechanisms. The thiol group, in particular, is known for its ability to form disulfide bonds, which are crucial in many biological processes. This property has been exploited in the design of protease inhibitors and other enzyme-targeting molecules. Additionally, the cycloheptane ring provides a rigid backbone that can enhance binding affinity to biological targets, improving the efficacy of potential drug candidates.

Recent studies have highlighted the importance of 1-(3-aminothiolan-3-yl)-4-methylcycloheptan-1-ol in the development of novel therapeutic strategies. Researchers have demonstrated its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. By modulating CDK activity, this compound could potentially be used to treat cancers and other diseases associated with aberrant cell division. Furthermore, its ability to cross the blood-brain barrier has opened up possibilities for treating neurological disorders.

The synthesis of 1-(3-aminothiolan-3-yl)-4-methylcycloheptan-1-ol presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The use of chiral auxiliaries and asymmetric catalysis has been particularly effective in achieving enantiomerically pure forms of this molecule, which is crucial for pharmaceutical applications where stereochemistry plays a critical role.

From a pharmacological perspective, 1-(3-aminothiolan-3-yl)-4-methylcycloheptan-1-ol exhibits promising properties that make it an attractive candidate for further development. Its molecular structure suggests a high binding affinity to various biological targets, including enzymes and receptors involved in disease pathways. Preclinical studies have shown that this compound can modulate inflammatory responses by inhibiting key signaling pathways. These findings have generated significant interest among researchers looking for novel therapeutic agents.

The future prospects of 1-(3-aminothiolan-3-yl)-4-methylcycloheptan-1-ol are vast, with potential applications spanning multiple therapeutic areas. Its unique structural features and biological activities make it a versatile tool for drug discovery. As research continues to uncover new mechanisms of action and potential therapeutic uses, this compound is poised to play a significant role in the development of next-generation pharmaceuticals.

In conclusion, 1-(3-aminothiolan-3-ytl)-4-methylcycloheptan-l ol (CAS No. 2171645 41 1) represents a promising compound with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will be invaluable in the quest to develop novel therapeutics that address unmet medical needs.